Cas no 21417-73-2 (Benzofuran,2,3,5-trimethyl-)
Benzofuran,2,3,5-trimethyl- structure
Product Name:Benzofuran,2,3,5-trimethyl-
CAS No:21417-73-2
MF:C11H12O
MW:160.212383270264
CID:261800
PubChem ID:179364
Update Time:2025-04-19
Benzofuran,2,3,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran,2,3,5-trimethyl-
- 2,3,5-trimethyl-1-benzofuran
- DTXSID00943983
- Benzofuran, 2,3,5-trimethyl-
- 21417-73-2
- SCHEMBL172349
-
- Inchi: 1S/C11H12O/c1-7-4-5-11-10(6-7)8(2)9(3)12-11/h4-6H,1-3H3
- InChI Key: ZYKGZCXVJHBECP-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C)C2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Density: 1.032
- Boiling Point: 253.4°C at 760 mmHg
- Flash Point: 107.9°C
- Refractive Index: 1.569
- PSA: 13.14
Benzofuran,2,3,5-trimethyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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